Cas no 2680754-59-8 (tert-butyl N-(3-iodoquinolin-4-yl)carbamate)

• Product Name: tert-butyl N-(3-iodoquinolin-4-yl)carbamate
• CAS No: 2680754-59-8
• MF: C₁₄H₁₅IN₂O₂
• MW: 370.185575723648
• CID: 5622660
• PubChem ID: 165923673
• Update Time: 2023-09-08

tert-butyl N-(3-iodoquinolin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-iodoquinolin-4-yl)carbamate
• EN300-28300824
• 2680754-59-8

• Inchi： 1S/C14H15IN2O2/c1-14(2,3)19-13(18)17-12-9-6-4-5-7-11(9)16-8-10(12)15/h4-8H,1-3H3,(H,16,17,18)
• InChI Key： HRCMDBAXBKUZRM-UHFFFAOYSA-N
• SMILES： IC1=CN=C2C=CC=CC2=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 370.01783g/mol
• Monoisotopic Mass: 370.01783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 51.2Ų